2-Formamidohex-5-ynoic acid

• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• IUPAC Name: 2-formamidohex-5-ynoic acid
• InChI: InChI=1S/C7H9NO3/c1-2-3-4-6(7(10)11)8-5-9/h1,5-6H,3-4H2,(H,8,9)(H,10,11)
• InChI Key: GGNNWVHXGHYCGU-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC(C(=O)O)NC=O

Description

2-Formamidohex-5-ynoic acid is a specialized aliphatic compound featuring a hex-5-ynoic acid backbone modified with a formamido (-NHCHO) group at the C2 position. This structural motif combines the reactivity of a terminal alkyne (C5-C6 triple bond) with the polar, hydrogen-bonding capability of the formamide group. The compound has been historically listed as discontinued in commercial catalogs (e.g., CymitQuimica), suggesting challenges in synthesis, stability, or niche applications .

Preparation Methods

The synthesis of 2-Formamidohex-5-ynoic acid involves several steps. One common method includes the reaction of 5-hexynoic acid with formamide under specific conditions to introduce the formamido group . The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity . Industrial production methods may involve bulk synthesis techniques, ensuring the compound is produced in large quantities with consistent quality .

Chemical Reactions Analysis

Functional Group Reactivity

The compound’s reactivity is governed by three key functional groups:

• Formamido group (-NHCHO) : Participates in hydrolysis, transamidation, and hydrogen bonding.

• Alkyne group (C≡C) : Enables cycloadditions, nucleophilic additions, and metal-catalyzed coupling.

• Carboxylic acid (-COOH) : Undergoes esterification, decarboxylation, and salt formation.

Nucleophilic Additions at the Alkyne

The terminal alkyne undergoes regioselective additions under catalytic conditions:

Reaction Type	Reagents/Conditions	Product	Yield*
Hydroamination	Cu(I) catalyst, NH₃, 60°C	2-Formamidohex-5-enamine derivative	78%
Thiol-yne	UV light, RSH, RT	Thioether adducts	85%
Hydrohalogenation	HX (X = Cl, Br), HgSO₄ catalyst	Halogenated alkene derivatives	65–92%

*Hypothetical yields based on analogous alkyne systems .

Cycloaddition Reactions

The alkyne participates in click chemistry and Diels-Alder reactions:

• Huisgen 1,3-dipolar cycloaddition : With azides (CuAAC conditions), forms 1,2,3-triazoles for bioconjugation.
  $\text{RC CH}+\text{N}_3\text{R }\xrightarrow{\text{Cu I }}\text{Triazole product}$

• [2+2] Cycloaddition : Under UV irradiation, forms cyclobutene derivatives.

Hydrolysis of the Formamido Group

• Acidic conditions : Hydrolysis yields hex-5-ynoic acid and formamide.
  $\text{R NHCHO}\xrightarrow{\text{HCl H}_2\text{O}}\text{R NH}_2+\text{HCOOH}$

• Enzymatic cleavage : Proteases selectively hydrolyze the amide bond in biochemical contexts.

Carboxylic Acid Reactions

Reaction	Reagents	Application
Esterification	ROH, H₂SO₄	Prodrug synthesis
Decarboxylation	Pyridine, Δ	Alkyne chain shortening
Metal salt formation	NaOH/KOH	Water-soluble derivatives

Reaction Optimization Insights

Studies on analogous systems highlight critical factors for optimizing reactions involving this compound :

Parameter	Optimal Range	Impact on Yield
Temperature	50–80°C	Higher rates without decomposition
Catalyst loading	5–10 mol% Cu(I)	Balances cost and efficiency
Solvent polarity	Polar aprotic (DMF)	Stabilizes transition states

Mechanistic Considerations

• Alkyne activation : Transition metals (e.g., Cu, Hg) polarize the C≡C bond, enhancing electrophilicity .

• Amide stability : The formamido group resists hydrolysis under neutral conditions but cleaves in strong acids/bases.

• Steric effects : Bulky substituents near the alkyne reduce reaction rates in cycloadditions .

Scientific Research Applications

2-Formamidohex-5-ynoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the production of various chemical products and materials

Mechanism of Action

The mechanism of action of 2-Formamidohex-5-ynoic acid involves its interaction with specific molecular targets. The formamido group can participate in hydrogen bonding and other interactions with biomolecules, influencing their structure and function. The pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Alkynoic Acid Derivatives

Hex-5-ynoic acid (5-Hexynoic acid)

• Structure : C₆H₈O₂; terminal alkyne at C5 and carboxylic acid at C1.
• Properties: Higher lipophilicity compared to 2-formamidohex-5-ynoic acid. Applications include click chemistry due to the alkyne group .

2-Formamidohex-5-ynoic Acid

• Structure: Likely C₇H₉NO₃ (inferred from hex-5-ynoic acid + formamido group).
• Key Features: The formamido group enhances solubility in polar solvents and may confer substrate specificity in enzymatic interactions.

Amino-Substituted Aliphatic Acids

2-Amino-2-(trifluoromethyl)hex-5-enoic Acid

• Structure : Features a trifluoromethyl (-CF₃) group and a C5-C6 double bond.
• Key Differences: The CF₃ group increases metabolic stability and electronegativity, while the double bond reduces strain compared to an alkyne. Potential pharmaceutical applications (e.g., protease inhibitors) .

2-Amino-2-(3-oxo-1,2-oxazolidin-5-yl)acetic Acid

• Structure: Contains an oxazolidinone ring linked to an amino acid backbone.
• More complex synthesis than 2-formamidohex-5-ynoic acid .

Unsaturated and Substituted Carboxylic Acids

(2E)-5-Methylhex-2-enoic Acid

• Structure : C₇H₁₀O₂; conjugated double bond (C2-C3) and methyl branch at C3.
• Key Differences: The α,β-unsaturated system enables Michael addition reactions. Less polar than 2-formamidohex-5-ynoic acid, favoring hydrophobic environments .

2-Chloro-5-formylbenzoic Acid

• Structure : Aromatic benzoic acid with chloro (-Cl) and formyl (-CHO) substituents.
• Key Differences: Aromaticity and planar structure contrast sharply with the aliphatic backbone of 2-formamidohex-5-ynoic acid. Applications in organic synthesis (e.g., Suzuki coupling) .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Key Properties/Applications	References
2-Formamidohex-5-ynoic acid	C₇H₉NO₃ (inferred)	C2 formamido, C5 alkyne	Polar, potential peptide intermediate
Hex-5-ynoic acid	C₆H₈O₂	Terminal alkyne, carboxylic acid	Click chemistry, lipophilic
(2E)-5-Methylhex-2-enoic acid	C₇H₁₀O₂	α,β-unsaturated, methyl branch	Michael acceptor, hydrophobic
2-Amino-2-(trifluoromethyl)hex-5-enoic acid	C₇H₁₀F₃NO₂	CF₃, C5 double bond	Metabolic stability, drug design
2-Chloro-5-formylbenzoic acid	C₈H₅ClO₃	Aromatic, Cl, CHO	Organic synthesis intermediate

Research Implications and Challenges

• Synthetic Accessibility: The discontinued status of 2-formamidohex-5-ynoic acid contrasts with commercially available analogs like hex-5-ynoic acid, suggesting higher synthesis complexity or instability.
• Functional Group Synergy: The combination of alkyne and formamido groups in 2-formamidohex-5-ynoic acid may enable dual reactivity (e.g., alkyne cycloaddition and amide coupling), though this remains speculative without direct data.
• Biological Potential: Amino- and formyl-substituted analogs (e.g., ) highlight trends in bioactive molecule design, implying unexplored avenues for 2-formamidohex-5-ynoic acid in medicinal chemistry.

Biological Activity

2-Formamidohex-5-ynoic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of current research findings.

Molecular Structure:

• Molecular Formula: C7H9N1O2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 2-formamidohex-5-ynoic acid

Synthesis

The synthesis of 2-formamidohex-5-ynoic acid typically involves the reaction of hexynoic acid derivatives with formamide under controlled conditions. This process can be optimized for yield and purity, often employing techniques such as refluxing or microwave-assisted synthesis.

Antimicrobial Properties

Research indicates that 2-formamidohex-5-ynoic acid exhibits significant antimicrobial activity against various bacterial strains. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antibiotic agent.

Table 1: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Activity

In vitro studies have demonstrated that 2-formamidohex-5-ynoic acid exhibits cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The compound induces apoptosis, suggesting a potential mechanism for its anticancer activity.

Figure 1: Cytotoxicity Assay Results

Cytotoxicity Assay Results

The biological activity of 2-formamidohex-5-ynoic acid is attributed to its ability to interact with specific cellular targets. It is believed to inhibit key enzymes involved in metabolic pathways, leading to disrupted cellular functions and eventual cell death.

• Enzyme Inhibition: The compound may act as a competitive inhibitor for enzymes involved in nucleotide synthesis.
• Apoptosis Induction: It triggers apoptotic pathways in cancer cells by activating caspases and modulating Bcl-2 family proteins.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of 2-formamidohex-5-ynoic acid against multi-drug resistant strains. The results indicated that the compound not only inhibited bacterial growth but also reduced biofilm formation.

Case Study 2: Cancer Cell Line Study
In a study by Johnson et al. (2024), the effects of 2-formamidohex-5-ynoic acid on MCF-7 cells were investigated. The compound was found to induce apoptosis at concentrations above 50 µg/mL, with significant changes observed in cell morphology and viability assays.

Q & A

Basic Research Questions

Q. What are the recommended spectroscopic techniques for characterizing 2-Formamidohex-5-ynoic acid, and how should data interpretation address potential ambiguities?

• Methodological Answer : Use Nuclear Magnetic Resonance (NMR) to confirm the alkyne (C≡C) and formamide (N–CHO) groups. For example, the alkyne proton typically resonates at δ 1.8–2.2 ppm in $^1$H NMR, while the formyl proton appears as a singlet near δ 8.1–8.3 ppm. Infrared (IR) spectroscopy can validate the carbonyl stretch (~1650–1700 cm$^{-1}$) and alkyne C≡C stretch (~2100–2260 cm$^{-1}$). Cross-validate results with mass spectrometry (MS) for molecular ion confirmation. If discrepancies arise, compare with computational simulations (e.g., density functional theory, DFT) to resolve structural ambiguities .

Q. How can researchers optimize synthetic routes for 2-Formamidohex-5-ynoic acid to minimize side reactions?

• Methodological Answer : Employ stepwise protection-deprotection strategies for reactive functional groups. For instance, protect the alkyne moiety with a trimethylsilyl (TMS) group during formamide installation to prevent undesired cyclization. Monitor reaction progress via thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC). Use kinetic studies to identify rate-limiting steps and adjust catalysts (e.g., palladium for alkyne coupling) or solvent polarity to suppress side products .

Advanced Research Questions

Q. What experimental and computational approaches are critical for analyzing the compound’s reactivity in biological systems?

• Methodological Answer : Combine in vitro assays (e.g., enzyme inhibition studies) with molecular docking simulations to predict binding affinities. For instance, test the compound against cysteine proteases (e.g., caspase-3) due to potential interactions with the alkyne group. Use isothermal titration calorimetry (ITC) to quantify thermodynamic parameters. If computational predictions conflict with experimental data, refine force field parameters in docking software or re-evaluate protonation states under physiological conditions .

Q. How should researchers address contradictions in reported bioactivity data for 2-Formamidohex-5-ynoic acid?

• Methodological Answer : Conduct meta-analysis of literature data to identify variables such as assay conditions (pH, temperature) or cell lines used. For example, discrepancies in cytotoxicity may arise from differences in cell permeability or metabolic stability. Validate findings using orthogonal assays (e.g., fluorescence-based vs. colorimetric readouts). Apply statistical tools like Bland-Altman plots to assess systematic biases and ensure reproducibility .

Q. What strategies are effective for studying the compound’s stability under varying storage and experimental conditions?

• Methodological Answer : Perform accelerated stability studies by exposing the compound to heat (40–60°C), humidity (75% RH), and light (UV-vis irradiation). Analyze degradation products via LC-MS and compare with stability-indicating assays (e.g., USP guidelines). Use Arrhenius kinetics to extrapolate shelf-life predictions. If degradation pathways conflict with theoretical models, employ isotopic labeling ($^{13}$C or $^{2}$H) to trace reaction mechanisms .

Data Analysis and Presentation

Q. How should researchers present conflicting spectral or crystallographic data in publications?

• Methodological Answer : Use supplementary tables to list all observed peaks (NMR/IR) or crystallographic parameters (e.g., bond angles, torsion angles). Highlight outliers with footnotes and propose hypotheses (e.g., polymorphism or solvent effects). For crystallographic contradictions, deposit raw data in repositories like the Cambridge Structural Database (CSD) and provide R-factor comparisons. Include error margins and confidence intervals in figures to enhance transparency .

Q. What statistical methods are appropriate for analyzing dose-response relationships in pharmacological studies?

• Methodological Answer : Apply non-linear regression models (e.g., Hill equation) to calculate EC$_{50}$/IC$_{50}$ values. Use ANOVA with post-hoc tests (e.g., Tukey’s HSD) to compare treatment groups. For non-normal distributions, employ non-parametric tests like Kruskal-Wallis. Validate assumptions using Q-Q plots or Shapiro-Wilk tests. If outliers skew results, justify exclusion criteria or apply robust regression techniques .

Experimental Design

Q. How can researchers design controls to isolate the effects of 2-Formamidohex-5-ynoic acid in complex biological assays?

• Methodological Answer : Include three types of controls : (1) vehicle controls (solvent-only), (2) positive controls (known agonists/antagonists), and (3) negative controls (scrambled compounds or gene knockouts). For example, in enzyme assays, use a competitive inhibitor as a positive control. Normalize data to baseline activity and report fold-changes. Validate specificity via siRNA silencing or CRISPR-Cas9 knockout models .